Cas no 1250104-10-9 (2-(3-Amino-4-bromo-1H-pyrazol-1-YL)acetonitrile)

• Product Name: 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)acetonitrile
• CAS No: 1250104-10-9
• MF: C₅H₅BrN₄
• MW: 201.023998975754
• CID: 5296544
• Update Time: 2023-08-26

2-(3-Amino-4-bromo-1H-pyrazol-1-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-AMINO-4-BROMO-1H-PYRAZOL-1-YL)ACETONITRILE
• 1H-Pyrazole-1-acetonitrile, 3-amino-4-bromo-
• 2-(3-Amino-4-bromo-1H-pyrazol-1-YL)acetonitrile

• Inchi： 1S/C5H5BrN4/c6-4-3-10(2-1-7)9-5(4)8/h3H,2H2,(H2,8,9)
• InChI Key： JVFOFYIWJQKZCB-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6